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Compound of Interest

(3,3-
Dimethoxycyclobutyl)methanol

Cat. No.: B065717

Compound Name:

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling (3,3-Dimethoxycyclobutyl)methanol, including operational and disposal plans. Due
to limited available data for (3,3-Dimethoxycyclobutyl)methanol, this guidance is
supplemented with information from methanol, a structurally related solvent. All procedures
should be conducted with this in mind and adapted to your specific laboratory conditions and
regulations.

Personal Protective Equipment (PPE)

When handling (3,3-Dimethoxycyclobutyl)methanol, a comprehensive approach to personal
protection is critical to minimize exposure. The following PPE is recommended:

o Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles
should be worn at all times.[1]

o Face Protection: In addition to eye protection, a face shield should be used when there is a
potential for splashing.

» Hand Protection: Nitrile gloves are recommended for handling this chemical.[1] It is crucial to
inspect gloves for any signs of degradation before use and to employ proper glove removal
techniques to avoid skin contact.[1]
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o Skin and Body Protection: A lab coat that is appropriately sized and fully buttoned is
required.[1] Full-length pants and closed-toe shoes are also mandatory to ensure no skin is
exposed.[1]

» Respiratory Protection: All handling of (3,3-Dimethoxycyclobutyl)methanol should be
performed in a well-ventilated area, preferably within a chemical fume hood.[1][2] If there is a
risk of exceeding exposure limits, a NIOSH-approved respirator should be used.[1][3] Lab
personnel must be trained and fit-tested before using a respirator.[1]

Quantitative Data Summary

Comprehensive toxicological and physical property data for (3,3-
Dimethoxycyclobutyl)methanol is not readily available. The following tables summarize the
known properties of (3,3-Dimethoxycyclobutyl)methanol and the established occupational
exposure limits and physical properties of methanol for reference.

Table 1: Physical and Chemical Properties of (3,3-Dimethoxycyclobutyl)methanol

Property Value

CAS Number 175021-11-1
Molecular Formula C7H1403
Molecular Weight 146.19 g/mol

Boiling Point 190°C at 760 mmHg

Table 2: Occupational Exposure Limits for Methanol
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Organization Limit Value

OSHA PEL (8-hour TWA) 200 ppm
NIOSH REL (10-hour TWA) 200 ppm
NIOSH STEL (15-minute) 250 ppm
ACGIH TLV (8-hour TWA) 200 ppm
ACGIH STEL 250 ppm

Table 3: Physical and Chemical Properties of Methanol

Property Value

Flash Point 11°C (51.8°F)
Boiling Point 65°C (149°F)
Lower Explosive Limit 6%

Upper Explosive Limit 36%

Standard Operating Procedure

The following diagram outlines the standard procedure for handling (3,3-
Dimethoxycyclobutyl)methanol in a laboratory setting.
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Standard Operating Procedure for Handling (3,3-Dimethoxycyclobutyl)methanol

Preparation

i

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Work in Chemical Fume Hood

'

Weigh/Measure Chemical

'

Perform Reaction/Procedure

'

Dispose of Waste Properly

'

Decontaminate Work Area

'

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of (3,3-Dimethoxycyclobutyl)methanol.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b065717?utm_src=pdf-body-img
https://www.benchchem.com/product/b065717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Chemical Spill Protocol

In the event of a chemical spill, immediate and appropriate action is necessary to ensure the
safety of all laboratory personnel.

Chemical Spill Response Protocol

Evacuate Immediate Area

;

Notify Supervisor & EHS

;

Assess Spill Size

Large Spill (>1L)

rained Personnel Only

Contain & Clean Up with
Appropriate Spill Kit

i

Dispose of Contaminated
Materials as Hazardous Waste

Await Emergency Response

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

First Aid Measures
In case of exposure to (3,3-Dimethoxycyclobutyl)methanol, follow these first aid guidelines:

 Inhalation: Move the person to fresh air. If breathing becomes difficult, seek immediate
medical attention.[1]

» Skin Contact: Remove contaminated clothing immediately.[4] Flush the affected skin with
plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do. Continue rinsing and seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[1]

Handling and Storage

Proper handling and storage are crucial to maintaining the stability of (3,3-
Dimethoxycyclobutyl)methanol and ensuring a safe laboratory environment.

¢ Handling: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after
handling.[1] Handle in a well-ventilated area, preferably a chemical fume hood, and keep
away from sources of ignition.[1][4]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5] Keep
away from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste containing (3,3-Dimethoxycyclobutyl)methanol must be treated as hazardous
waste and disposed of according to institutional and local regulations.
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» Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[6][7]
Do not mix with other waste streams unless compatibility has been confirmed.

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.[6]
The rinsate must be collected and disposed of as hazardous waste.[6] After rinsing, the
container can be disposed of in the regular trash after defacing the label.[7][8]

o Disposal Procedure: Follow your institution's hazardous waste disposal procedures.[6][9]
This typically involves scheduling a pickup with the Environmental Health and Safety (EHS)
department.[8] Never dispose of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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